Cas no 61108-69-8 (1,4-oxazepan-3-one)
1,4-oxazepan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1,4-oxazepan-3-one
- 1,4-oxazepin-3(2H)-one, tetrahydro-
- [1,4]-OXAZEPAN-3-ONE
- EN300-113498
- SCHEMBL440870
- MFCD00220428
- DTXSID60486043
- YNHIMQYJCDVCEG-UHFFFAOYSA-N
- AS-39438
- DB-189456
- Z1203733065
- [1,4]oxazepan-3-one
- 3-oxacaprolactam
- 61108-69-8
- CS-0037454
- AKOS006354205
- Tetrahydro-1,4-oxazepin-3(2h)-one
-
- MDL: MFCD00220428
- Inchi: 1S/C5H9NO2/c7-5-4-8-3-1-2-6-5/h1-4H2,(H,6,7)
- InChI Key: YNHIMQYJCDVCEG-UHFFFAOYSA-N
- SMILES: O1CC(NCCC1)=O
Computed Properties
- Exact Mass: 115.06337
- Monoisotopic Mass: 115.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 92.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
1,4-oxazepan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284169-1g |
1,4-Oxazepan-3-one |
61108-69-8 | 95% | 1g |
$283 | 2021-06-09 | |
| Chemenu | CM284169-5g |
1,4-Oxazepan-3-one |
61108-69-8 | 95% | 5g |
$849 | 2021-06-09 | |
| Fluorochem | 080156-1g |
1,4]-Oxazepan-3-one |
61108-69-8 | 98% | 1g |
£192.00 | 2022-03-01 | |
| Fluorochem | 080156-5g |
1,4]-Oxazepan-3-one |
61108-69-8 | 98% | 5g |
£598.00 | 2022-03-01 | |
| Alichem | A449040225-5g |
1,4-Oxazepan-3-one |
61108-69-8 | 95% | 5g |
$1079.69 | 2023-09-01 | |
| abcr | AB369298-1 g |
[1,4]-Oxazepan-3-one, 98%; . |
61108-69-8 | 98% | 1g |
€284.90 | 2023-06-20 | |
| abcr | AB369298-5 g |
[1,4]-Oxazepan-3-one, 98%; . |
61108-69-8 | 98% | 5g |
€816.00 | 2023-06-20 | |
| Chemenu | CM284169-1g |
1,4-Oxazepan-3-one |
61108-69-8 | 95% | 1g |
$231 | 2022-06-10 | |
| TRC | O991038-10mg |
1,4-Oxazepan-3-one |
61108-69-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O991038-50mg |
1,4-Oxazepan-3-one |
61108-69-8 | 50mg |
$ 115.00 | 2022-06-03 |
1,4-oxazepan-3-one Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1,4-oxazepan-3-one
Recent Advances in the Study of 1,4-Oxazepan-3-one (CAS: 61108-69-8) in Chemical Biology and Pharmaceutical Research
The compound 1,4-oxazepan-3-one (CAS: 61108-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a seven-membered ring containing both nitrogen and oxygen atoms, has been explored for its versatility in drug design and synthesis. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive molecules, particularly in the areas of central nervous system (CNS) disorders, antimicrobial agents, and anti-inflammatory therapeutics.
One of the most notable advancements in the study of 1,4-oxazepan-3-one is its application in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that derivatives of this compound exhibit potent binding affinity to GABAA receptors, which are critical targets for anxiolytic and sedative drugs. A 2023 study published in the Journal of Medicinal Chemistry reported the successful optimization of 1,4-oxazepan-3-one derivatives to enhance their pharmacokinetic profiles, resulting in improved blood-brain barrier penetration and reduced off-target effects. These findings underscore the compound's potential as a scaffold for next-generation CNS therapeutics.
In addition to its neurological applications, 1,4-oxazepan-3-one has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibit broad-spectrum activity against resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics. This discovery opens new avenues for combating antibiotic resistance, a pressing global health challenge.
Another emerging area of research involves the use of 1,4-oxazepan-3-one as a building block for anti-inflammatory agents. A 2024 study in European Journal of Medicinal Chemistry demonstrated that structurally modified versions of the compound can selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Notably, these derivatives displayed reduced gastrointestinal toxicity compared to conventional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting their potential as safer alternatives for chronic inflammatory conditions.
The synthetic accessibility of 1,4-oxazepan-3-one has also been a focus of recent research. Innovative catalytic methods, such as asymmetric organocatalysis and transition metal-catalyzed ring expansions, have been developed to produce enantiomerically pure forms of the compound. These methodological advances, detailed in a 2023 Chemical Communications publication, have significantly improved the efficiency and sustainability of 1,4-oxazepan-3-one synthesis, facilitating its broader application in medicinal chemistry campaigns.
Looking forward, the versatility of 1,4-oxazepan-3-one (CAS: 61108-69-8) continues to inspire novel research directions. Current investigations are exploring its potential in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Preliminary results suggest that the compound's rigid yet flexible structure may serve as an ideal linker moiety in these bifunctional molecules. As research progresses, 1,4-oxazepan-3-one is poised to remain at the forefront of innovative drug discovery efforts, bridging the gap between synthetic chemistry and biological applications.
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